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Compound of Interest

Compound Name:
(1R,2R)-2-

Aminocyclohexanecarboxylic Acid

CAS No.: 5691-19-0

Cat. No.: B1224546

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for (1R,2R)-2-
Aminocyclohexanecarboxylic acid, a non-proteinogenic amino acid of interest in peptide

chemistry and drug development. Due to the limited availability of published experimental

spectra for this specific stereoisomer, this guide presents predicted Nuclear Magnetic

Resonance (NMR) data alongside a comprehensive analysis of expected Infrared (IR)

absorption bands. Detailed experimental protocols for obtaining such spectra are also provided

to facilitate laboratory work.

Predicted Spectroscopic Data
The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for (1R,2R)-2-
Aminocyclohexanecarboxylic acid, also known as trans-2-Aminocyclohexanecarboxylic acid.

These predictions are based on computational algorithms and provide a reliable estimate for
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spectral interpretation. The IR data is a compilation of characteristic absorption frequencies for

the functional groups present in the molecule.

Table 1: Predicted ¹H NMR Data
Solvent: D₂O

Atom Number
Predicted Chemical Shift
(ppm)

Multiplicity

1 (CH-COOH) 2.55 ddd

2 (CH-NH₂) 3.10 ddd

3, 7 (CH₂) 1.25 - 1.55 m

4, 6 (CH₂) 1.70 - 1.90 m

5 (CH₂) 2.00 - 2.20 m

Note: The protons of the amine (NH₂) and carboxylic acid (COOH) groups are typically

exchanged with deuterium in D₂O and are therefore not observed. The chemical shifts and

multiplicities of the cyclohexyl protons are complex due to overlapping signals and second-

order effects.

Table 2: Predicted ¹³C NMR Data
Solvent: D₂O

Atom Number Predicted Chemical Shift (ppm)

C=O 181.5

C1 (CH-COOH) 50.0

C2 (CH-NH₂) 59.0

C3, C7 24.5

C4, C6 28.0

C5 32.0
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Table 3: Expected Infrared (IR) Absorption Bands
Wavenumber
(cm⁻¹)

Functional Group Vibration Intensity

3300–2500 Carboxylic Acid O-H stretch Broad, Strong

3500–3300 Amine N-H stretch Medium

2950–2850 Alkane C-H stretch Strong

1710–1680 Carboxylic Acid C=O stretch Strong

1650–1580 Amine N-H bend Medium

1470–1450 Alkane C-H bend Medium

1320–1000 Carboxylic Acid C-O stretch Strong

950–910 Carboxylic Acid O-H bend Medium

Experimental Protocols
The following sections detail standardized procedures for acquiring NMR and IR spectra of

(1R,2R)-2-Aminocyclohexanecarboxylic Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

(1R,2R)-2-Aminocyclohexanecarboxylic Acid (5-10 mg for ¹H NMR, 20-50 mg for ¹³C

NMR)

Deuterium oxide (D₂O, 99.9 atom % D)

NMR tube (5 mm, high precision)

Pipettes

Small vial

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1224546/docs?utm_src=pdf-body#spectroscopic-data-and-analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide
https://www.benchchem.com/product/b1224546/docs?utm_src=pdf-body#spectroscopic-data-and-analysis-of-1r-2r-2-aminocyclohexanecarboxylic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1224546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh the appropriate amount of the amino acid sample and transfer it to a small, clean, dry

vial.

Add approximately 0.6-0.7 mL of D₂O to the vial.

Gently agitate the vial to dissolve the sample completely. Sonication may be used to aid

dissolution.

Once a clear, homogeneous solution is obtained, carefully transfer the solution into the NMR

tube using a pipette.

Ensure the height of the solution in the NMR tube is sufficient to cover the detection coils of

the NMR spectrometer (typically 4-5 cm).

Cap the NMR tube and wipe the outside clean.

Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures. The use of a deuterium lock on the D₂O signal is standard. For ¹³C NMR, proton

decoupling is typically employed to simplify the spectrum.

Infrared (IR) Spectroscopy (KBr Pellet Method)
Objective: To obtain an IR spectrum to identify the functional groups present in the molecule.

Materials:

(1R,2R)-2-Aminocyclohexanecarboxylic Acid (1-2 mg)

Spectroscopy-grade potassium bromide (KBr, ~200 mg), dried

Agate mortar and pestle

Pellet press with die set

Spatula
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Infrared spectrometer

Procedure:

Place a small amount of KBr (~200 mg) into an agate mortar and grind it to a fine powder to

ensure it is free of lumps.

Add 1-2 mg of the amino acid sample to the mortar.

Grind the sample and KBr together thoroughly for several minutes to ensure a homogeneous

mixture and to reduce the particle size.

Transfer a portion of the mixture into the pellet die.

Assemble the die and place it in the hydraulic press.

Apply pressure (typically 8-10 tons) for a few minutes to form a transparent or translucent

pellet.

Carefully remove the pellet from the die and place it in the sample holder of the IR

spectrometer.

Record the IR spectrum, typically in the range of 4000-400 cm⁻¹. A background spectrum of

a pure KBr pellet should be run for background correction.

Workflow Visualizations
The following diagrams illustrate the logical workflow for spectroscopic analysis and the

relationship between the molecular structure and its spectroscopic output.
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Caption: Workflow for Spectroscopic Analysis.
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Caption: From Molecular Structure to Spectroscopic Output.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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